N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C25H31N3O3/c1-27-11-5-6-18-14-19(7-9-21(18)27)22(28-12-3-2-4-13-28)16-26-25(29)20-8-10-23-24(15-20)31-17-30-23/h7-10,14-15,22H,2-6,11-13,16-17H2,1H3,(H,26,29)
• InChI Key: GWFGAOPICZRUJZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C3=CC4=C(C=C3)OCO4)N5CCCCC5
• Molecular Formula: C25H31N3O3
• Molecular Weight: 421.5 g/mol

Description

N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C25H31N3O3 and its molecular weight is 421.541. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Research and Drug Development

The compound has been investigated for its potential in treating insomnia through the antagonism of orexin 1 and 2 receptors. A study by Renzulli et al. (2011) detailed the disposition and metabolism of SB-649868, a novel orexin receptor antagonist, emphasizing its metabolism and excretion pathways in humans, which is crucial for developing safe and effective insomnia treatments (Renzulli et al., 2011).

Chemical Synthesis and Molecular Structure

The synthesis and evaluation of heterocyclic carboxamides, including structures related to N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide, have been explored for their potential antipsychotic properties. Norman et al. (1996) synthesized and evaluated various heterocyclic carboxamides for their binding to dopamine and serotonin receptors, contributing to the development of new antipsychotic agents (Norman et al., 1996).

Material Science and Polymer Chemistry

Yang et al. (2018) reported the design and synthesis of acrylated naphthalimide one-component visible light initiators for photopolymerization, showcasing the application of related compounds in materials science. These initiators demonstrate good photopolymerization performance and high migration stability, important for developing advanced materials and coatings (Yang et al., 2018).

Organic Chemistry and Catalysis

The synthesis of polycyclic imidazolidinones via amine redox-annulation, as studied by Zhu et al. (2017), highlights the utility of cyclic secondary amines in catalytic transformations. This method offers a straightforward approach to synthesizing complex polycyclic structures, contributing to the field of organic synthesis and catalysis (Zhu et al., 2017).